N-(2-(dimethylamino)ethyl)-N-(5-methoxybenzo[d]thiazol-2-yl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-N-(5-methoxy-1,3-benzothiazol-2-yl)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide;hydrochloride
• InChI: InChI=1S/C25H32N4O4S2.ClH/c1-18-7-5-6-14-29(18)35(31,32)21-11-8-19(9-12-21)24(30)28(16-15-27(2)3)25-26-22-17-20(33-4)10-13-23(22)34-25;/h8-13,17-18H,5-7,14-16H2,1-4H3;1H
• InChI Key: OBDCSNWCDISNSO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)N(CCN(C)C)C3=NC4=C(S3)C=CC(=C4)OC.Cl
• Molecular Formula: C25H33ClN4O4S2
• Molecular Weight: 553.1 g/mol
• CAS No.: 1321994-85-7

Description

N-(2-(dimethylamino)ethyl)-N-(5-methoxybenzo[d]thiazol-2-yl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C25H33ClN4O4S2 and its molecular weight is 553.13. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Applications

• Synthesis of Heterocyclic Compounds : A study by Abu‐Hashem et al. (2020) focused on the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone. These compounds demonstrated significant anti-inflammatory and analgesic activities, suggesting the potential of similar compounds for the development of new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Photodynamic Therapy for Cancer : Pişkin, Canpolat, and Öztürk (2020) synthesized and characterized new zinc phthalocyanine compounds with high singlet oxygen quantum yield, substituted with new benzenesulfonamide derivative groups. These compounds possess properties very useful for photodynamic therapy applications in cancer treatment, highlighting the importance of such chemical structures in developing cancer therapies (Pişkin, Canpolat, & Öztürk, 2020).

Chemical Transformations and Activity

• Sulfonamide-Based Antimicrobial Agents : Krátký et al. (2012) designed and synthesized novel sulfonamides containing 5-chloro-2-hydroxybenzaldehyde or 5-chloro-2-hydroxybenzoic acid scaffolds. These compounds exhibited in vitro activity against various microbial strains, indicating the chemical versatility and potential of similar compounds in antimicrobial drug development (Krátký, Vinšová, Volková, Buchta, Trejtnar, & Stolaříková, 2012).

• Cardiac Electrophysiological Activity : Morgan et al. (1990) explored the synthesis and cardiac electrophysiological activity of N-substituted imidazolylbenzamides, finding that certain compounds in this class exhibited selective class III agent activities. This research suggests the potential application of similar compounds in treating arrhythmias and other cardiac conditions (Morgan, Lis, Lumma, Nickisch, Wohl, Phillips, Gomez, Lampe, Di Meo, & Marisca, 1990).